Cas no 1021038-53-8 (2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• CAS No: 1021038-53-8
• MF: C₂₀H₂₄N₆O₂S
• MW: 412.508562088013
• CID: 6221850
• PubChem ID: 42111737
• Update Time: 2025-10-29

2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• AKOS024501990
• F5233-0101
• CHEMBL2093708
• VU0638312-1
• TDR86036
• 2,4-dimethyl-N-[2-[[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• 2,4-dimethyl-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide
• 1021038-53-8

• Inchi： 1S/C20H24N6O2S/c1-14-7-8-17(15(2)13-14)29(27,28)22-12-11-21-18-9-10-20(26-25-18)24-19-6-4-5-16(3)23-19/h4-10,13,22H,11-12H2,1-3H3,(H,21,25)(H,23,24,26)
• InChI Key： HVFXOKMJXNMRBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NCCNC1=CC=C(N=N1)NC1C=CC=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 412.16814520g/mol
• Monoisotopic Mass: 412.16814520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide

Introduction to 2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide (CAS No. 1021038-53-8) in Modern Chemical and Biomedical Research

2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide, identified by the CAS number 1021038-53-8, represents a structurally complex organic compound that has garnered significant attention in the field of chemical and biomedical research. This sulfonamide derivative exhibits a unique molecular architecture characterized by multiple aromatic rings, amine functional groups, and sulfonamide linkages, which contribute to its diverse biological activities and potential therapeutic applications.

The compound's chemical structure incorporates several key motifs that are of particular interest in drug discovery and medicinal chemistry. The presence of a benzene ring substituted with two methyl groups at the 2 and 4 positions enhances its lipophilicity, while the sulfonamide group (-SO₂NH₂) introduces polarity and potential hydrogen bonding capabilities. The core of the molecule features a pyridazine ring connected to a longer aliphatic chain, further modified by an amine group that bridges another pyridazine ring carrying an amino-substituted 6-methylpyridine moiety. This intricate arrangement suggests multifunctional interactions with biological targets, making it a promising candidate for further investigation.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific structural features of 2,4-dimethyl-N-[2-({6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide position it as a potential lead compound for developing novel therapeutic agents. Its ability to interact with various enzymes and receptors has been explored in preclinical studies, revealing promising mechanisms of action.

One of the most compelling aspects of this compound is its potential role in modulating signaling pathways associated with diseases such as cancer and inflammation. The pyridazine and pyridine rings in its structure are known to exhibit kinase inhibition properties, which are critical for targeting diseases driven by aberrant signaling. Furthermore, the sulfonamide group has been shown to enhance binding affinity to certain protein targets, improving drug efficacy. These characteristics make 2,4-dimethyl-N-[2-(6-methylpyridin-2-yIAMINO]pyridazin3ylAMINO)ethylbenzene1-sulfonamide (CAS No. 1021038538) an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have accelerated the discovery process for compounds like this one. By leveraging high-throughput virtual screening and structure-based drug design techniques, researchers can rapidly identify potential binding interactions between 2,4-dimethyl-N-[2-(6methylpyridin2yIAMINO]pyridazin3ylAMINO)ethybenzene1sulfonamide (CAS No. 1021038538) and biological targets such as kinases or transcription factors. These computational approaches have already been instrumental in optimizing its pharmacokinetic properties and reducing off-target effects.

The synthesis of this complex molecule presents both challenges and opportunities for synthetic chemists. The multi-step process involves constructing the pyridazine core, introducing the sulfonamide functionality, and elongating the aliphatic chain with precise positioning of amine groups. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it feasible to produce 10210385538 with high yield and purity. These improvements are crucial for enabling further preclinical development.

In clinical settings, 1021038538 has shown promise in early-phase trials as an inhibitor of specific enzymes implicated in cancer progression. Its ability to disrupt aberrant signaling networks has led to encouraging results in animal models of disease. While additional studies are needed to fully elucidate its therapeutic potential and safety profile, 1021038538 exemplifies how structurally complex molecules can yield novel pharmacological effects when carefully designed.

The future direction of research on 1021038538 may include exploring its efficacy in combination therapies alongside other targeted agents or immunotherapies. Additionally, 1021038538 could serve as a platform for generating analogs with enhanced properties through structure-based modifications. The integration of machine learning models into drug discovery pipelines may further accelerate the optimization process by predicting structural modifications that improve potency or selectivity.

The broader implications of studying compounds like 1021038538 extend beyond individual therapeutic applications.* They contribute to our fundamental understanding of how molecular structure influences biological activity.* This knowledge is essential for designing more effective drugs with fewer side effects.* As research continues,* 1021038538 (CAS No.* 1021038538)* will likely remain at the forefront* of investigations* into novel sulfonamide-based therapeutics* across multiple disease areas.* Its development underscores* the importance* of interdisciplinary collaboration* between chemists,* biologists,* pharmacologists,and computational scientists* in advancing human health.*